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This technical guide provides an in-depth exploration of the historical discovery, naming, and
scientific characterization of the rare organic mineral, Fichtelite. Tailored for researchers,
scientists, and professionals in drug development, this document details the seminal 19th-
century analytical techniques employed in its initial studies, presents its physicochemical
properties in a structured format, and illustrates the chronological workflow of its identification.

Historical Discovery and Nomenclature

Fichtelite was first described in 1841 by C. Bromeis.[1][2][3][4] The mineral was discovered
within fossilized pine wood extracted from a peat bog in the Fichtelgebirge mountains of
Bavaria, Germany.[1][2][3][4][5] In honor of its type locality, Bromeis named the mineral
"Fichtelite."[1][5][6] This organic mineral is chemically identified as a cyclic hydrocarbon,
specifically dimethyl-isopropyl-perhydrophenanthrene.[2][3][4]

Physicochemical and Crystallographic Data

Fichtelite is a colorless, white, or pale yellow mineral known for its soft texture and greasy
luster.[1][2][5] It is exceptionally soft, registering a Mohs hardness of 1, equivalent to talc.[2][3]
[4] The mineral crystallizes in the monoclinic system.[1][2][3] Comprehensive quantitative data
are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1623743?utm_src=pdf-interest
https://www.benchchem.com/product/b1623743?utm_src=pdf-body
https://www.benchchem.com/product/b1623743?utm_src=pdf-body
https://www.rochelleforrester.ac.nz/organic-chemistry.html
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.mineralogy.eu/gonio/introGONIO.html
https://chemistry.stackexchange.com/questions/771/how-were-elements-and-molecular-formul%C3%A6-determined-in-the-old-days
https://www.rochelleforrester.ac.nz/organic-chemistry.html
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.mineralogy.eu/gonio/introGONIO.html
https://chemistry.stackexchange.com/questions/771/how-were-elements-and-molecular-formul%C3%A6-determined-in-the-old-days
https://www.labxchange.org/library/items/lb:LabXchange:eeee9b1a:html:1
https://www.benchchem.com/product/b1623743?utm_src=pdf-body
https://www.rochelleforrester.ac.nz/organic-chemistry.html
https://www.labxchange.org/library/items/lb:LabXchange:eeee9b1a:html:1
https://www.britannica.com/science/goniometer
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.mineralogy.eu/gonio/introGONIO.html
https://chemistry.stackexchange.com/questions/771/how-were-elements-and-molecular-formul%C3%A6-determined-in-the-old-days
https://www.benchchem.com/product/b1623743?utm_src=pdf-body
https://www.rochelleforrester.ac.nz/organic-chemistry.html
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.labxchange.org/library/items/lb:LabXchange:eeee9b1a:html:1
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.mineralogy.eu/gonio/introGONIO.html
https://chemistry.stackexchange.com/questions/771/how-were-elements-and-molecular-formul%C3%A6-determined-in-the-old-days
https://www.rochelleforrester.ac.nz/organic-chemistry.html
https://en.wikipedia.org/wiki/Chemical_crystallography_before_X-rays
https://www.mineralogy.eu/gonio/introGONIO.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Chemical Formula

C19H34

IMA Status

Grandfathered (First described prior to 1959)

Crystal System

Monoclinic

Crystal Class

Sphenoidal (2)

Space Group

P21

Cell Parameters

a=10.7A, b=745A, ¢c=10.82A; B =105.85°

Unit Cell Volume

829.72 A3 (Calculated)

Mohs Hardness

1

0.631 g/cm?3 (Calculated), 1.032 g/cm3

Specific Gravity (Measured)

Luster Greasy

Color Colorless, white, pale yellow
Transparency Transparent

Cleavage Good on {001} and {100}

Optical Properties

Biaxial

Melting Point

44.2°C—-45.0°C

Elemental Composition

Carbon (C): 86.94%, Hydrogen (H): 13.057%

Historical Experimental Protocols

The initial characterization of Fichtelite in 1841 would have relied on the established analytical

techniques of the era. While the original publication by Bromeis lacks detailed modern

experimental sections, the protocols can be reconstructed based on the common scientific

practices of the mid-19th century.

Elemental Composition Analysis (Combustion Analysis)
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The empirical formula of Fichtelite was likely determined using the combustion analysis
method, refined by Justus von Liebig in 1831.

o Sample Preparation: A precisely weighed sample of pure Fichtelite was placed in a
combustion tube.

e Combustion: The sample was heated in the presence of an oxidizing agent, such as
copper(ll) oxide, to ensure complete combustion into carbon dioxide (COz) and water (H20).

e Product Absorption: The resultant gases were passed through a series of absorption tubes.
One set of tubes contained a desiccant (e.g., calcium chloride) to absorb the water, and
another set contained a strong base (e.g., potassium hydroxide) to absorb the carbon
dioxide.

o Gravimetric Measurement: The absorption tubes were weighed before and after the
experiment. The change in mass corresponded to the amounts of water and carbon dioxide
produced.

o Calculation: From the masses of water and carbon dioxide, the masses of hydrogen and
carbon in the original sample were calculated. This allowed for the determination of the
empirical formula of the hydrocarbon.

Crystallographic Analysis (Goniometry)

The monoclinic crystal system of Fichtelite was determined through the measurement of its
interfacial angles using a reflecting goniometer, an instrument developed by William Hyde
Wollaston in 1809.

o Crystal Mounting: A suitable Fichtelite crystal with well-formed faces was mounted on the
goniometer's axis using a wax or cement.

o Alignment: The crystal was carefully oriented so that an edge between two faces was parallel
to the axis of rotation of the instrument's graduated circle.

o Measurement: A distant light source was directed at the crystal. The instrument's telescope
was positioned to receive the reflection from the first crystal face. The crystal was then
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rotated until the reflection from the second face appeared in the same position in the

telescope.

e Angle Determination: The angle of rotation, read from the graduated circle, corresponded to
the angle between the normals of the two crystal faces. This process was repeated for all
accessible faces to determine the crystal's symmetry and axial ratios.

Physical Property Determination

o Hardness: Determined by scratch tests against a set of standard minerals according to the

Mohs scale of hardness.

o Specific Gravity: Calculated by measuring the mineral's weight in air and then its weight
when submerged in water.

o Optical Properties: Basic properties such as color, luster, and transparency were determined

by visual inspection.

Visualization of the Discovery and Naming Workflow

The following diagram illustrates the logical progression of the discovery and formal

classification of Fichtelite.
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Discovery & Initial Observation

Sample Collection
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'
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'
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Publicationv & Naming

Description by C. Bromeis (1841)

'
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'

Formal Recognition
(Grandfathered Mineral)

Click to download full resolution via product page

Workflow of Fichtelite's discovery and naming.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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